Cas no 188875-37-8 (tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate)

• Product Name: tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate
• CAS No: 188875-37-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.3101
• MDL: MFCD06739086
• CID: 2092987
• Update Time: 2025-05-20

tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (2-amino-2-phenylethyl)carbamate
• (R)-N2-Boc-1-phenylethylenediamine
• Carbamic acid, N-​[(2R)​-​2-​amino-​2-​phenylethyl]​-​, 1,​1-​dimethylethyl ester
• 1,1-Dimethylethyl ((2R)-2-amino-2-phenylethyl)carbamate
• CarbaMic acid, [(2R)-2-aMino-2-phenylethyl]-, 1,1-diMethylethyl ester
• (R)-(2-AMINO-2-PHENYL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Carbamic acid, (2-amino-2-phenylethyl)-, 1,1-dimethylethyl ester, (R)-
• AK162334
• (R)-tert-butyl 2-amino-2-phenylethylcarbamate
• 8921AH
• FCH1624906
• AB28568
• NE64146
• AX8294654
• J1229
• ST24035607
• tert-butyl (R)-(2-amino-2-phenylethyl)carbamate
• 1,1-Dime
• tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate

• MDL： MFCD06739086
• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)15-9-11(14)10-7-5-4-6-8-10/h4-8,11H,9,14H2,1-3H3,(H,15,16)/t11-/m0/s1
• SMILES： O(C(N([H])C([H])([H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 236.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.066±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 375.2±35.0°C at 760 mmHg
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 64.35000
• LogP: 3.30230

tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate

Professional Introduction to Compound with CAS No. 188875-37-8 and Product Name: tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate

The compound with the CAS number 188875-37-8 and the product name tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate moiety, in particular, exhibits promising characteristics that make it a valuable candidate for further investigation.

Structurally, the compound consists of a tert-butyl carbamate group linked to a chiral (2R)-2-amino-2-phenyl-ethyl side chain. This configuration not only imparts specific steric and electronic properties but also opens up avenues for diverse biological activities. The presence of the (2R)-configuration is particularly noteworthy, as chirality plays a crucial role in the pharmacological efficacy of many drugs. The phenyl group in the side chain further enhances the compound's potential by contributing to its hydrophobicity and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility and efficacy in modulating biological pathways. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate is no exception, showing promise in several preclinical studies as a potential lead compound for therapeutic applications.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Research has indicated that carbamate derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The chiral center in the (2R)-configuration may enhance selectivity and reduce off-target effects, making it an attractive candidate for further development. Additionally, the tert-butyl group provides stability to the molecule, which is often essential for drug-like properties such as solubility and metabolic stability.

Recent studies have also explored the antimicrobial properties of carbamate compounds. The structural features of tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate suggest that it may possess activity against a range of bacterial and fungal pathogens. This is particularly relevant in light of the increasing prevalence of drug-resistant strains, where novel antimicrobial agents are urgently needed. The compound's ability to disrupt essential biological processes in pathogens could make it a valuable addition to existing therapeutic strategies.

The synthesis of tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate involves sophisticated organic chemistry techniques that highlight its complexity and synthetic challenge. The stereochemistry must be carefully controlled to ensure the correct configuration at the chiral center. Advances in catalytic asymmetric synthesis have made it possible to produce such compounds with high enantioselectivity, which is crucial for their biological activity. These synthetic methodologies are not only important for producing this specific compound but also represent broader advancements in medicinal chemistry.

From a computational chemistry perspective, virtual screening and molecular modeling have been instrumental in understanding the interactions between tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate and its biological targets. These tools allow researchers to predict binding affinities and optimize lead structures before moving into costly wet lab experiments. The integration of machine learning algorithms has further enhanced these capabilities, enabling more accurate predictions of drug-like properties. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

The potential therapeutic applications of this compound extend beyond neurological and antimicrobial uses. Preliminary data suggest that it may also have utility in anti-inflammatory and anticancer therapies. The ability of carbamates to modulate enzyme activity makes them attractive candidates for targeting inflammatory pathways and inhibiting tumor growth. While these findings are still preliminary, they underscore the broad therapeutic potential of this class of compounds.

Regulatory considerations are also an important aspect when evaluating new pharmaceutical candidates like tert-butyl N-[(2R)-2-amino-2-phenyl-ethyl]carbamate. Ensuring compliance with safety standards and demonstrating efficacy through rigorous clinical trials are critical steps before any new drug can reach the market. Collaborations between academic researchers and pharmaceutical companies are often necessary to navigate these complex regulatory landscapes efficiently.

In conclusion, the compound with CAS number 188875-37-8, specifically named as tert-butyl N-[(2R)-2-amino-2 phenylethyl]carbamate, represents a significant advancement in medicinal chemistry with diverse potential applications. Its unique structural features, including the chiral center and functional groups like the carbamate moiety, make it a promising candidate for further research into neurological disorders, antimicrobial agents, anti-inflammatory therapies, and more. As computational methods continue to improve and synthetic techniques become more refined, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.